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Compound of Interest

Compound Name: 4-Fluoro-2-nitrophenol

Cat. No.: B1295195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for 4-Fluoro-2-nitrophenol. It includes detailed experimental protocols for the determination of
these physical properties and a representative workflow for its synthesis, visualized to aid in
laboratory applications.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification, purification, and
handling of 4-Fluoro-2-nitrophenol. The following table summarizes the reported values for
this compound.

Physical Property Value
Melting Point 71.5-77.5°C
Boiling Point 234.1 °C (at 760 mmHg)

Experimental Protocols

Accurate determination of melting and boiling points is fundamental for characterizing a
chemical compound. Below are detailed, standard laboratory procedures for these
measurements.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1295195?utm_src=pdf-interest
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Melting Point Determination (Capillary Method)

This method is based on observing the temperature at which a small, powdered sample of the

substance transitions from a solid to a liquid state within a capillary tube.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the 4-Fluoro-2-nitrophenol sample is completely dry and finely
powdered.[1] If necessary, grind the crystalline solid using a mortar and pestle.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,
trapping a small amount of the material.[2]

Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause the
solid to fall to the sealed end.[2] The packed sample height should be approximately 2-3 mm.

[2]
Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.[2]

o If the approximate melting point is known, heat the block rapidly to about 15-20°C below
the expected melting point.

o Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between
the sample, heating block, and thermometer.
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o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has completely melted. The melting
point is reported as this range.

o Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat
measurement with a fresh sample to ensure accuracy.

Boiling Point Determination (Distillation Method)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A simple distillation setup is a common method
for this measurement.[3][4]

Apparatus:

Round-bottom flask

« Distillation head (still head)

» Condenser

¢ Receiving flask

o Thermometer (calibrated)

e Heating mantle or oil bath

» Boiling chips or a magnetic stir bar
e Clamps and stands

Procedure:

o Apparatus Assembly: Assemble a simple distillation apparatus. Place 5-10 mL of 4-Fluoro-2-
nitrophenol into the round-bottom flask along with a few boiling chips or a stir bar to ensure
smooth boiling.
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o Thermometer Placement: Position the thermometer in the distillation head so that the top of
the mercury bulb is level with the bottom of the side-arm leading to the condenser. This
ensures the thermometer measures the temperature of the vapor that is in equilibrium with
the boiling liquid.

o Heating: Begin heating the flask gently. The liquid will start to boil, and its vapor will rise into
the distillation head.

o Equilibrium and Measurement: As the vapor condenses on the thermometer bulb, the
temperature reading will rise and then stabilize. The constant temperature observed during
the distillation of the bulk of the liquid is the boiling point.[5]

e Recording Data: Record the stable temperature reading as the boiling point. Also, record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent. The observed boiling point can be corrected to standard pressure if necessary.

Synthesis Workflow

4-Fluoro-2-nitrophenol can be synthesized via the nitration of 4-fluorophenol. The following
diagram illustrates a logical workflow for this chemical transformation.

Nitration Reaction BIEUIM  Product Extraction
(Controlled Temperature) (Organic Solvent)
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Caption: Synthesis workflow for 4-Fluoro-2-nitrophenol.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/product/b1295195?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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